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These application notes provide a comprehensive overview and detailed protocols for the in-
situ Rubidium-Strontium (Rb-Sr) dating of glauconite, a key mineral for determining the
stratigraphic ages of sedimentary sequences. The advent of Laser Ablation-Inductively Coupled
Plasma-Tandem Mass Spectrometry (LA-ICP-MS/MS) has enabled high-resolution, in-situ
analysis, overcoming many limitations of traditional bulk sample methods.

Introduction to In Situ Rb-Sr Glauconite
Geochronology

Glauconite, an authigenic mineral that forms in marine environments near the sediment-water
interface, incorporates Rubidium (Rb) into its crystal structure, making it a suitable candidate

for Rb-Sr radiometric dating.[1][2][3] The radioactive isotope 8’Rb decays to the stable isotope
87Sr with a long half-life, allowing for the dating of geological events over a vast timescale.[3][4]

Traditional Rb-Sr dating methods require the dissolution of bulk mineral separates, which can
be compromised by the inclusion of detrital contaminants or subsequent diagenetic alteration,
potentially leading to inaccurate age determinations.[5][6] In situ techniques, utilizing LA-ICP-
MS/MS, offer a significant advantage by allowing for spatially resolved analysis of individual
glauconite grains or even specific zones within a grain.[7][8][9] This approach minimizes the
impact of impurities and can reveal complex geological histories recorded within a single
mineral.[10]
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The key innovation enabling in situ Rb-Sr dating is the use of a reaction cell in the ICP-MS/MS
system.[6][10] This technology effectively resolves the isobaric interference of 8’Rb on &’Sr by
introducing a reaction gas (typically N20) that reacts with Sr+ ions to form SrO*, which are then
measured at a different mass-to-charge ratio, leaving Rb* ions unaffected.[6][7][10]

Principles of the Rb-Sr Decay System in Glauconite

The fundamental principle of Rb-Sr dating is based on the beta decay of 8’Rb to 8’Sr. The age
of a glauconite sample can be determined by measuring the present-day isotopic ratios of
87Sr/86Sr and 8’Rb/6Sr. The relationship is described by the isochron equation:

(87Sr/86Sr)present = (87Sr/8éSr)initial + (3’Rb/26Sr)present * (e”(At) - 1)

where:

(87Sr/88Sr)present is the measured strontium isotopic ratio in the glauconite.

(®7Sr/88Sr)initial is the strontium isotopic ratio at the time of glauconite formation.

(3’Rb/26Sr)present is the measured rubidium to strontium ratio.

A is the decay constant of 8’Rb.

tis the time elapsed since the formation of the glauconite (the age).

By analyzing multiple cogenetic mineral grains or different spots on a single grain with varying
Rb/Sr ratios, an isochron can be constructed by plotting 87Sr/8°Sr against 8’Rb/8°Sr. The slope
of this line yields the age of the sample, while the y-intercept provides the initial 87Sr/86Sr ratio.

[2]
87Rb (Parent Isotope) A (Decay Constant) Beta Decay (B-) 87Sr (Daughter Isotope)
in Glauconite Accumulates over time
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Rb-Sr decay system in glauconite.
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Experimental Protocols
Sample Preparation

High-quality data acquisition begins with meticulous sample preparation.
o Sample Selection: Select fresh, unweathered glauconite-bearing sedimentary rock samples.
e Thin Section/Grain Mount Preparation:

o Prepare polished thin sections (30 um thick) for petrographic analysis and in-situ laser

ablation.

o Alternatively, separate glauconite grains from the bulk rock using standard mineral
separation techniques (crushing, sieving, magnetic separation, and heavy liquids).

o Mount the separated glauconite grains in an epoxy resin puck and polish the surface to

expose the grain interiors.
o Sample Characterization:

o Conduct thorough petrographic analysis using optical microscopy to identify glauconite
grains and assess their preservation state (e.g., presence of cracks, alteration rims).

o Utilize Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy
(EDS) for detailed morphological and compositional characterization, including mineral
mapping to identify any mineral inclusions or intergrowths.[4]

In Situ Rb-Sr Analysis by LA-ICP-MS/MS

The following protocol outlines the key steps for data acquisition using a typical LA-ICP-MS/MS
system.

 Instrumentation: An excimer laser ablation system coupled to a tandem ICP-MS/MS
instrument equipped with a reaction cell.

e Instrument Tuning:
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o Tune the ICP-MS/MS for optimal sensitivity and stability, particularly for Rb and Sr
isotopes.

o Introduce N20 as a reaction gas into the collision/reaction cell to facilitate the mass shift of
Srt to SrO*, thereby resolving the 8’Rb interference on 87Sr.[6]

o Laser Ablation Parameters:

o Select appropriate laser parameters to ensure efficient ablation of the glauconite while
minimizing matrix effects. Typical parameters are summarized in the table below.

o Data Acquisition Sequence:

o Analyze a primary reference material (e.g., NIST SRM 610 glass) to correct for instrument
drift and mass discrimination.[11][12]

o Analyze a secondary, matrix-matched reference material (e.g., glauconite standard GL-O
or phlogopite standard Mica-Mg) to monitor data quality and correct for matrix-dependent
fractionation.[13][14][15]

o Analyze the unknown glauconite samples. It is recommended to bracket the analysis of
unknowns with analyses of the reference materials.

 |sotopes Monitored:
o 8RDb, 87Rb (measured as 8’Rb*)

o 84Gr, 865y, 87Gr, 88Gr (measured as SrO*, e.g., 1°0SrO+, 1025rQ+, 1035rQ*, 1945r0)
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Experimental workflow for in situ Rb-Sr dating.
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Data Reduction and Age Calculation

o Data Reduction:
o Use specialized software to process the raw time-resolved data from the ICP-MS/MS.

o Correct for gas background, instrument drift, and elemental fractionation using the data
from the reference materials.

o Calculate the 8’Rb/®¢Sr and 87Sr/86Sr ratios for each analysis spot.
e Isochron Construction:

o Plot the corrected 87Sr/86Sr versus 8’Rb/28Sr ratios for all analysis spots from a single

sample.

o Perform a linear regression on the data points to generate an isochron. The quality of the
fit is assessed by the Mean Squared Weighted Deviates (MSWD).

e Age Calculation:
o Calculate the age from the slope of the isochron.

o The initial 8’Sr/8¢Sr ratio is determined from the y-intercept of the isochron. For
glauconite, this value can be compared to the known seawater 87Sr/2eSr curve for the
expected depositional age to assess the geological significance of the data.[6]

Data Presentation and Interpretation
Quantitative Data Summary

The following tables provide examples of typical LA-ICP-MS/MS analytical conditions and a
summary of in-situ Rb-Sr ages obtained for glauconite from various studies.

Table 1: Typical LA-ICP-MS/MS Analytical Conditions for In Situ Rb-Sr Dating of Glauconite
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Parameter Setting Reference
Laser Type Excimer (e.g., 193 nm ArF) [11][12]
Laser Fluence 3-4 J/lcm? [12]
Repetition Rate 5-10 Hz [12][16]
Spot Size 30-70 pum [12][17]
Carrier Gas He (~0.7 L/min) -

Reaction Gas N20 in Ar/He [6]
ICP-MS/MS Mode MS/MS with reaction cell [6][10]
Primary RM NIST SRM 610/612 [11][17]
Secondary RM Mica-Mg, GL-O [13][14][15]

Table 2: Summary of In Situ Rb-Sr Ages for Glauconite from Selected Studies

Geological . In Situ Rb-Sr Age
. . Published Age (Ma) Reference
Basin/Formation (Ma)
Vindhyan Basin, ~1400-1600 (K-Ar,
_ 1454 + 14 [5]
Semri Group (G2) TIMS)

Vindhyan Basin,

, ~1400 (K-Ar) 1386 + 25 [5]
Chitrakoot Fm (G6)
Chhattisgarh Basin,
_ ~900-1000 (K-Ar) 920+ 12 [5]
Raipur Group (G8)
_ ~100-140
Kutch Basin (G10) ] ] 127 + 36 [5]
(Biostratigraphy)
) ~101 to 97 (bulk);
Langenstein ~97-100

~100 to 96 6]

Sequence, Germany (Biostratigraphy)
(deconvoluted)

Interpretation of Results
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» Concordant Ages: When the in-situ Rb-Sr age is consistent with the biostratigraphic age and
other geochronological data, it provides a robust constraint on the depositional age of the
sedimentary sequence.[5]

o Discordant Ages: Discrepancies between the Rb-Sr age and the expected age can arise
from several factors:

o Detrital Contamination: The presence of older, detrital K-bearing minerals (e.qg., illite, K-
feldspar) within or attached to the glauconite grains can yield erroneously old ages. In-
situ analysis can help identify and avoid these contaminants.[6]

o Diagenetic Alteration: Post-depositional alteration of glauconite can lead to the loss or
gain of Rb and/or Sr, resetting the isotopic system and resulting in younger ages.[3][18]

o Slow Maturation: The process of glauconitization itself may take a significant amount of
time, during which the mineral may continue to exchange isotopes with pore fluids.[2]

o Age Deconvolution: In cases of mixed mineral phases, it may be possible to deconvolute the
bulk age into components representing the authigenic glauconite and detrital/diagenetic
impurities by combining in-situ Rb-Sr data with other methods like K-Ar dating.[6]

Challenges and Future Directions

The primary challenge in in-situ Rb-Sr dating of glauconite lies in the availability of well-
characterized, matrix-matched reference materials.[14][15] While standards like GL-O show
promise, further work is needed to fully characterize their homogeneity and suitability.[15][19]
Additionally, understanding and correcting for laser-induced elemental fractionation between
different matrices (e.qg., glass reference materials vs. crystalline glauconite) is crucial for
obtaining accurate ages.[13][17]

Future developments will likely focus on:
» The development of new, certified glauconite reference materials.

» Refining data reduction protocols to better account for matrix effects.
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 Integrating in-situ Rb-Sr data with other micro-analytical techniques (e.g., trace element
analysis) to better understand the paleo-environmental conditions of glauconite formation.

[4]

By providing detailed, spatially resolved age information, in-situ Rb-Sr geochronology of
glauconite is a powerful tool for refining the geological timescale, reconstructing basin
histories, and understanding paleo-environmental evolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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